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Compound of Interest

AC-AAVALLPAVLLALLAP-DEVD-
CHO

Cat. No. B15584238

Compound Name:

Guide Overview: This document provides a detailed comparison of the caspase inhibitor Ac-
AAVALLPAVLLALLAP-DEVD-CHO, focusing on its cross-reactivity with various caspase
enzymes. The inhibitory activity of this compound is primarily conferred by the Ac-DEVD-CHO
motif, a potent, reversible inhibitor of executioner caspases. The long hydrophobic peptide
chain, Ac-AAVALLPAVLLALLAP, is designed to enhance cell permeability, facilitating the
delivery of the active aldehyde warhead into the cytoplasm. This guide presents quantitative
data on its selectivity, details the experimental methods used for its characterization, and
compares its profile to the broad-spectrum inhibitor, Z-VAD-FMK.

Data Presentation: Inhibitor Selectivity Profile

The inhibitory potential of a compound is typically quantified by its inhibition constant (Ki) or its
half-maximal inhibitory concentration (ICso). The data below, compiled from multiple studies,
characterizes the selectivity of the Ac-DEVD-CHO warhead against a panel of human
caspases. Lower values indicate higher potency.
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Caspase
Target

Inhibitor

Inhibition

Constant (Ki)

ICso

Notes

Caspase-3

Ac-DEVD-CHO

0.23 nM[1][2][3]

4.19 nM[4]

Primary target;

potent inhibition.

Caspase-7

Ac-DEVD-CHO

1.6 nM[3][5]

19.7 nM[4]

High potency, as
expected for an
executioner
caspase with
similar substrate
preference to

Caspase-3.

Caspase-2

Ac-DEVD-CHO

1,700 nM[1]

Weakly inhibited.

Caspase-6

Ac-DEVD-CHO

122 nM[6]

Moderate

inhibition.

Caspase-8

Ac-DEVD-CHO

0.597 NM[4]

Potently
inhibited,
indicating some
cross-reactivity
with initiator

caspases.

Caspase-9

Ac-DEVD-CHO

1.35 nM[4]

Potently
inhibited,
indicating some
cross-reactivity
with initiator

caspases.

Caspases 1, 4,
5,10, 14

Ac-DEVD-CHO

Not

Determined|6]

Data not
consistently
available or
inhibition is not

significant.

All Caspases

Z-VAD-FMK

A cell-permeable,

irreversible pan-
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caspase inhibitor
used as a
benchmark for
broad-spectrum
activity.[7][8][9]

Experimental Protocols

The determination of inhibitor potency (ICso) against purified caspase enzymes is a critical step
in characterizing its selectivity. Below is a representative protocol for an in vitro caspase activity
assay.

Objective: To determine the ICso value of an inhibitor for a specific caspase.

Materials:

Purified, active recombinant human caspases (e.g., Caspase-3, Caspase-7, etc.).

e Fluorogenic caspase substrate: e.g., Ac-DEVD-AMC (for Caspase-3/7) or Ac-LEHD-AFC (for
Caspase-9).

o Assay Buffer: 20 mM HEPES, 10% sucrose, 0.1% CHAPS, 10 mM DTT, pH 7.4.

« Inhibitor stock solution: Ac-AAVALLPAVLLALLAP-DEVD-CHO dissolved in DMSO.
o 96-well microplate (black, for fluorescence assays).

e Fluorescence microplate reader.

Procedure:

o Reagent Preparation: Prepare a series of dilutions of the inhibitor (Ac-
AAVALLPAVLLALLAP-DEVD-CHO) in Assay Buffer. A typical range might be from 1 pM to
10 pM. Also, prepare a solution of the target caspase and the fluorogenic substrate in Assay
Buffer.

e Assay Setup: In a 96-well plate, add the following to each well:
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o 50 pL of Assay Buffer containing the desired concentration of the inhibitor. Include a "no
inhibitor" control with buffer and DMSO only.

o 25 pL of Assay Buffer containing the purified caspase enzyme.

e Pre-incubation: Gently mix the plate and incubate for 15-30 minutes at 37°C to allow the
inhibitor to bind to the caspase.[10]

e Reaction Initiation: Add 25 L of the fluorogenic substrate solution to each well to initiate the
enzymatic reaction. The final substrate concentration should be at or below its Km value.

o Fluorescence Measurement: Immediately begin measuring the fluorescence intensity over
time (e.g., every 60 seconds for 30-60 minutes) using a microplate reader. The excitation
and emission wavelengths will depend on the fluorophore (e.g., 380 nm excitation/460 nm
emission for AMC).

e Data Analysis:

[¢]

Calculate the reaction rate (V) for each inhibitor concentration by determining the slope of
the linear portion of the fluorescence versus time plot.

[¢]

Normalize the rates relative to the "no inhibitor" control (100% activity).

[¢]

Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

[e]

Fit the data to a sigmoidal dose-response curve to determine the ICso value, which is the
concentration of the inhibitor that reduces enzyme activity by 50%.[10]

Mandatory Visualizations

Diagram 1: Experimental Workflow for ICso Determination
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Caption: Workflow for determining caspase inhibitor ICso values.
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Diagram 2: Simplified Apoptotic Signaling Pathway
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Caption: Caspase activation cascade in apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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